Cas no 13330-96-6 (4-Dimethylamino-1-butanol)

• Product Name: 4-Dimethylamino-1-butanol
• CAS No: 13330-96-6
• MF: C₆H₁₅NO
• MW: 117.189401865005
• MDL: MFCD00020624
• CID: 182227
• PubChem ID: 83350
• Update Time: 2025-11-01

4-Dimethylamino-1-butanol Chemical and Physical Properties

Names and Identifiers

• 4-(Dimethylamino)butan-1-ol
• 1-Butanol,4-(dimethylamino)-
• 4-DIMETHYLAMINO-1-BUTANOL
• 4-Dimethylaminobutan-1-ol
• dimethylaminobutanol
• 4-DIMETHYLAMINO BUTANOL-1
• 4-DIMETHYLAMINO-1-BUTANOL 98%
• 4-(Dimethylamino)-1-Butanol
• MFCD00020624
• 4-dimethylaminobutanol
• 4-(N,N-dimethylamino)butan-1-ol
• 1-Butanol, 4-(dimethylamino)-
• AKOS009156367
• 4-(N,N-dimethylamino)butanol
• AMY9644
• DTXSID20158052
• FT-0725923
• AS-20034
• O11091
• 4-(Dimethylamino)-1-butanol, >=97.0% (GC)
• SCHEMBL9413
• NSC165645
• 4-(N,N-dimethylamino]butan-1-ol
• A888138
• 13330-96-6
• EN300-1852954
• NS00024277
• 4-(Dimethylamino)butanol
• QCTOLMMTYSGTDA-UHFFFAOYSA-N
• EINECS 236-380-1
• SY051347
• NSC-165645
• J-006346
• NSC 165645
• D1659
• CS-W022016
• butane, 1-dimethylamino-4-hydroxy-
• DA-12178
• 4-Dimethylamino-1-butanol

• MDL： MFCD00020624
• Inchi： 1S/C6H15NO/c1-7(2)5-3-4-6-8/h8H,3-6H2,1-2H3
• InChI Key： QCTOLMMTYSGTDA-UHFFFAOYSA-N
• SMILES： OCCCCN(C)C

Computed Properties

• Exact Mass: 117.11500
• Monoisotopic Mass: 117.115364
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 45.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 23.5

Experimental Properties

• Color/Form: Not determined
• Density: 0,88 g/cm3
• Melting Point: No data available
• Boiling Point: 188°C
• Flash Point: 45.7±19.2 °C
• Refractive Index: 1.4390-1.4420
• PSA: 23.47000
• LogP: 0.32050
• Solubility: Not determined

4-Dimethylamino-1-butanol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H227-H314
• Warning Statement： P210-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2735PSN1 8 / PGIII
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：10-34
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Risk Phrases：R34
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-Dimethylamino-1-butanol

Recent Advances in the Study of 4-Dimethylamino-1-butanol (CAS: 13330-96-6) in Chemical Biology and Pharmaceutical Research

4-Dimethylamino-1-butanol (CAS: 13330-96-6) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This tertiary amino alcohol has been the subject of numerous studies due to its versatile applications, including its role as a precursor in the synthesis of various bioactive molecules and its potential therapeutic properties. Recent research has focused on elucidating its mechanisms of action, optimizing its synthesis, and exploring its applications in drug development.

One of the key areas of investigation has been the use of 4-Dimethylamino-1-butanol as a building block in the synthesis of pharmaceuticals. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the preparation of novel quaternary ammonium compounds with enhanced antimicrobial activity. The researchers utilized a modified synthetic route to improve the yield and purity of the final products, highlighting the importance of 4-Dimethylamino-1-butanol as a key intermediate.

In addition to its synthetic applications, recent studies have explored the biological activities of 4-Dimethylamino-1-butanol. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit promising inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory drugs, although further in vivo studies are required to validate these effects.

Another significant advancement is the use of 4-Dimethylamino-1-butanol in drug delivery systems. Research published in the International Journal of Pharmaceutics (2023) investigated its incorporation into lipid-based nanoparticles to enhance the solubility and bioavailability of poorly water-soluble drugs. The study demonstrated that the compound could improve the stability and release profiles of the encapsulated drugs, making it a valuable component in nanomedicine.

Despite these promising developments, challenges remain in the large-scale production and application of 4-Dimethylamino-1-butanol. Issues such as cost-effectiveness, scalability, and potential toxicity need to be addressed to fully realize its potential in pharmaceutical applications. Ongoing research aims to optimize synthetic methodologies and conduct comprehensive safety assessments to overcome these hurdles.

In conclusion, 4-Dimethylamino-1-butanol (CAS: 13330-96-6) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its diverse applications, from synthetic chemistry to drug delivery, underscore its importance in the field. Future studies are expected to further explore its therapeutic potential and address current limitations, paving the way for its broader use in medicine.